BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Dyeing
Polyester Fibers with Disperse Red 54

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dyeing of polyester fibers with C.I.
Disperse Red 54. The information is intended to guide researchers and scientists in achieving
consistent and high-quality dyeing results for various applications.

Overview of Disperse Red 54

Disperse Red 54, also known as C.I. 11131, is a single azo disperse dye suitable for coloring
polyester fibers.[1] It is known for producing a yellow-red shade and is applicable through high-
temperature dyeing methods.[1]

Table 1: Chemical and Physical Properties of Disperse Red 54
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Property Value

C.l. Name Disperse Red 54

C.l. Number 11131

CAS Number 12217-86-6, 6657-37-0, 6021-61-0
Molecular Formula C19H18CINsOa4

Molecular Weight 415.83 g/mol

Chemical Class Single Azo

Appearance Purple Powder

Source: World dye variety[1]

Dyeing Methodologies and Experimental Protocols

Polyester fibers can be effectively dyed with Disperse Red 54 using two primary industrial
methods: High-Temperature Exhaust Dyeing and Thermosol Dyeing.

High-Temperature Exhaust Dyeing

This method is a batch process performed in a high-temperature, high-pressure dyeing
machine. It is suitable for dyeing polyester in fiber, yarn, or fabric form.

Table 2: Typical Recipe for High-Temperature Exhaust Dyeing of Polyester with Disperse Red
54

Component Concentration Purpose

Disperse Red 54 0.5 - 2.0% (on weight of fiber) Colorant

Dispersing Agent 1.0-2.0¢g/L Prevents dye agglomeration
Acetic Acid topH4.5-55 pH control for optimal dyeing
Leveling Agent 05-1.0g/L Promotes even dye uptake
Liquor Ratio 1:10-1:20 Ratio of liquid to fiber weight
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Source: Textile Learner[2], AUTUMN COLOR CO.,LTDI[3]
Experimental Protocol:

e Scouring: Before dyeing, thoroughly scour the polyester fibers to remove any oils, waxes, or
other impurities. An alkaline scouring with a detergent and soda ash is recommended.[3]

e Dye Bath Preparation:

o Prepare a dye bath with the required amount of water.

[e]

Add the dispersing agent and leveling agent to the bath and mix well.

o

Adjust the pH of the bath to 4.5-5.5 using acetic acid.[2][3]

[¢]

Separately, prepare a dispersion of Disperse Red 54 by pasting the dye with a small
amount of dispersing agent and then adding cold water.

[¢]

Add the dye dispersion to the dye bath.

e Dyeing Cycle:
o Introduce the scoured polyester material into the dye bath at approximately 60°C.[2]
o Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[2]

o Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.
[21[3]

o Cool the dye bath down to 70-80°C before draining.[3]

e Rinsing: Rinse the dyed material thoroughly with hot water, followed by a cold water rinse.

Thermosol Dyeing

This is a continuous method suitable for dyeing polyester fabrics. It involves padding the fabric
with the dye dispersion, followed by drying and high-temperature fixation.

Table 3: Typical Recipe for Thermosol Dyeing of Polyester with Disperse Red 54
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Component Concentration Purpose
Disperse Red 54 10-30g/L Colorant
Thickener (e.g., Sodium ) ) )
) As required Padding consistency
Alginate)
S . Prevents dye migration during
Migration Inhibitor 10- 20 g/L ]
drying
Wetting Agent 1-2g/L Ensures even fabric wetting
4.5 - 5.5 (adjusted with Acetic ) o
pH Optimal pH for fixation

Acid)

Source: Textile Learner[2], Resil[4]

Experimental Protocol:

Padding:

o Prepare the padding liquor by dispersing the dye, thickener, migration inhibitor, and
wetting agent in water. Adjust the pH to 4.5-5.5.

o Pad the polyester fabric through the liquor with a wet pick-up of 60-70%.

Drying:

o Dry the padded fabric, typically in an infrared pre-dryer followed by a hot flue dryer at 100-
120°C.[2][4]

Thermofixation:

o Pass the dried fabric through a thermofixation unit at a temperature of 190-210°C for 60-
90 seconds.[5][6]

Rinsing: Rinse the fabric to remove any unfixed dye and auxiliaries.

Post-Treatment: Reduction Clearing
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After dyeing, a reduction clearing process is essential to remove any unfixed disperse dye from
the fiber surface, which significantly improves the wash and rubbing fastness.[7]

Table 4: Typical Recipe for Reduction Clearing

Component Concentration
Sodium Hydrosulfite 1.0-2.09/L
Caustic Soda (Sodium Hydroxide) 1.0-2.0¢g/L
Temperature 70 - 80°C

Time 15 - 20 minutes

Source: AUTUMN COLOR CO.,LTD[3], IJARBS][7]
Experimental Protocol:

o Prepare a fresh bath with the specified concentrations of sodium hydrosulfite and caustic
soda.

o Treat the dyed and rinsed polyester material in this bath at 70-80°C for 15-20 minutes.[3]
» Drain the bath and rinse the material thoroughly with hot water.
» Neutralize the material with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L).

o Perform a final cold water rinse and then dry the material.

Fastness Properties of Disperse Red 54 on
Polyester

The fastness properties of a dyeing are critical for its end-use performance.

Table 5: Fastness Ratings of Disperse Red 54 on Polyester
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Fastness Test AATCC Standard ISO Standard
Light Fastness 6 6

Washing Fastness (Staining) 5 4-5

Washing Fastness (Fading) 5 4-5
Perspiration Fastness

(Staining) > 4
Perspiration Fastness (Fading)  4-5 4-5

Ironing Fastness - 4-5
Sublimation Fastness - 4-5

Source: World dye variety[1], Sinoever[8] (Note: Ratings are on a scale of 1 to 5, with 5 being
the highest fastness, except for lightfastness which is on a scale of 1 to 8.)

Experimental Workflows and Diagrams
High-Temperature Exhaust Dyeing Workflow

Post-Treatmen

Preparation Dyeing Cycle t
Scour Polyester Prepare Dye Bath Load Fibers Heat to 130°C Hold at 130°C . : Reduction Clearing I )
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Click to download full resolution via product page

Caption: Workflow for High-Temperature Exhaust Dyeing.

Thermosol Dyeing Workflow
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Preparation Application & Fixatio} Post-Treatment
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Caption: Workflow for Continuous Thermosol Dyeing.

Logical Relationship of Dyeing Process
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Caption: Mechanism of Disperse Dyeing on Polyester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Dyeing Polyester
Fibers with Disperse Red 54]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#using-disperse-red-54-for-dyeing-
polyester-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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